Cas no 1020717-81-0 (Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-)

Technical Introduction: Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)- is a heterocyclic compound featuring a fused pyrrole-pyrazine core with a trifluoromethyl substituent at the 6-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, improving bioavailability and binding affinity in bioactive molecules. Its rigid scaffold serves as a versatile intermediate for designing kinase inhibitors, CNS-active compounds, and other therapeutic agents. The compound’s synthetic utility is further underscored by its compatibility with cross-coupling and functionalization reactions. High purity and well-defined reactivity make it a reliable building block for medicinal chemistry and material science applications.

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)- structure

1020717-81-0 structure

Product name:Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-

CAS No:1020717-81-0

MF:C₈H₅F₃N₂

MW:186.133911848068

CID:5242997

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-
- Inchi： 1S/C8H5F3N2/c9-8(10,11)7-2-1-6-5-12-3-4-13(6)7/h1-5H
- InChI Key： ZACBXJOVYKVAJM-UHFFFAOYSA-N
- SMILES： C12=CC=C(C(F)(F)F)N1C=CN=C2

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-266987-1.0g	6-(trifluoromethyl)pyrrolo[1,2-a]pyrazine	1020717-81-0		1.0g	$0.0	2023-03-01

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Additional information on Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-

Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-: A Comprehensive Overview

The compound CAS No. 1020717-81-0, also known as Pyrrolo[1,2-a]pyrazine, 6-(trifluoromethyl)-, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique electronic properties and structural versatility. The presence of the trifluoromethyl group at the 6-position introduces intriguing electronic effects, making this compound a subject of interest for both academic and industrial research.

Recent studies have highlighted the importance of Pyrrolo[1,2-a]pyrazine derivatives in the development of advanced materials. For instance, researchers have explored the use of this compound as a building block for constructing two-dimensional (2D) materials with exceptional electronic properties. The integration of the trifluoromethyl group enhances the molecule's stability and electronic conductivity, making it a promising candidate for applications in organic electronics and optoelectronics.

One of the most notable advancements involving CAS No. 1020717-81-0 is its role in the synthesis of novel π-conjugated systems. These systems are crucial for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The unique electronic structure of Pyrrolo[1,2-a]pyrazine allows for efficient charge transport and emission properties, which are essential for high-performance electronic devices.

In addition to its electronic applications, Pyrrolo[1,2-a]pyrazine has also gained attention in the field of medicinal chemistry. Researchers have investigated its potential as a scaffold for drug discovery, particularly in the development of anticancer agents. The trifluoromethyl group plays a significant role in modulating the compound's pharmacokinetic properties, making it a valuable lead compound for further optimization.

The synthesis of CAS No. 1020717-81-0 has been a topic of extensive research as well. Traditional methods involve multi-step reactions with high energy requirements, but recent advancements have introduced more efficient synthetic routes. For example, microwave-assisted synthesis has been employed to achieve higher yields and shorter reaction times while maintaining product quality.

From an environmental standpoint, the stability and biodegradability of Pyrrolo[1,2-a]pyrazine derivatives have been thoroughly examined to ensure their sustainability in industrial applications. Studies indicate that these compounds exhibit low toxicity and minimal environmental impact when properly managed during production and use.

In conclusion, CAS No. 1020717-81-0, or Pyrrolo[1,2-a]pyrazine, stands out as a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis and application make it a cornerstone for future research and development in materials science and beyond.